

Nafamostat anticoagulation safety profile comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nafamostat

CAS No.: 81525-10-2

Cat. No.: S596905

Get Quote

Nafamostat Safety and Efficacy Profile Comparison

Comparison & Context	Key Safety Findings (Nafamostat vs. Alternative)	Key Efficacy Findings (Nafamostat vs. Alternative)	Key References
----------------------	--	--	----------------

| vs. **Regional Citrate Anticoagulation (RCA)** | **Significantly fewer metabolic complications** (e.g., severe metabolic alkalosis, hypocalcemia) [1] [2]. → Bleeding events: No significant difference [1]. | **Shorter filter lifespan** and higher rate of unplanned circuit discontinuation due to clotting [2]. → Filter clotting pressure: No significant difference in one pediatric study [1]. | [1] [2] | | vs. **Heparin (Unfractionated/LMWH)** | **Significantly lower risk of bleeding complications** [3]. *Conflicting Data:* One ECMO study found **nafamostat** increased bleeding risk [4]. | **Shorter filter life** compared to unfractionated heparin [5]. | [4] [5] [3] | | vs. **No Anticoagulation (NA)** | **Favorable safety profile** with no significant increase in bleeding. Associated with smaller drop in hemoglobin and less need for blood transfusions [6]. | **Significantly longer filter lifespan** [6] [3]. | [6] [3] | | **Common Adverse Events** | • **Hyperkalemia:** A known side effect, requires monitoring [7] [6]. • **Agranulocytosis:** A rare but serious complication, necessitates regular blood monitoring [7] [6]. | - | [7] [6] |

Detailed Experimental Data and Context

For a deeper understanding, here is a detailed breakdown of the experimental designs and patient contexts from the key studies cited.

Plasma Exchange in Children at High Bleeding Risk [1]

- **Study Design:** Retrospective cohort study (June 2018 – January 2023).
- **Participants:** 66 children classified as high bleeding risk.
- **Protocols:**
 - **RCA Group:** 4% sodium citrate infused at $(1.1-1.3) \times$ blood flow rate. Target: post-filter ionized calcium 0.2-0.4 mmol/L.
 - **NM Group:** NM primed in the circuit and infused at 0.25 mg/kg/h. Target: post-filter ACT 180-250 s.
- **Outcomes Measured:** Filter performance (transmembrane pressure), bleeding events, metabolic disorders (alkalosis, hypocalcemia).

Continuous Kidney Replacement Therapy (CKRT) in Critically Ill Adults [2]


- **Study Design:** Retrospective single-center study (January 2022 – January 2023).
- **Participants:** 81 critically ill patients on CRRT.
- **Protocols:**
 - **NM Group:** Initial dose of 2-40 mg/h, titrated to maintain a post-filter ACT of 160-200 s.
 - **RCA Group:** Dosed per standard procedures to maintain post-filter ionized calcium at 0.20-0.40 mmol/L.
- **Outcomes Measured:** Filter lifespan, rate of unplanned circuit loss, bleeding events, metabolic complications.

Meta-Analysis of Blood Purification Therapies [3]

- **Study Design:** Systematic meta-analysis (4 RCTs, 7 observational studies).
- **Participants:** 2,723 critically ill patients undergoing various blood purification therapies.
- **Comparison:** NM vs. "Conventional Therapy" (grouping heparin, citrate, or no anticoagulation).
- **Outcomes Measured:** In-hospital mortality, bleeding complications, filter lifespan.

Nafamostat's Mechanism of Action

Nafamostat is a broad-spectrum serine protease inhibitor with a very short half-life of approximately 5-8 minutes [1] [7]. Its anticoagulant effect is primarily achieved by inhibiting key enzymes in the coagulation cascade.



[Click to download full resolution via product page](#)

This short half-life allows it to act predominantly within the extracorporeal circuit, rapidly inactivating upon entering the patient's systemic circulation, which contributes to its lower systemic bleeding risk [7] [5].

Key Considerations for Clinical Practice and Research

- **Patient Selection is Crucial:** The evidence strongly supports using **nafamostat** for patients with a high risk of bleeding, where its safety profile is most beneficial [1] [6] [3].
- **Monitor for Specific Risks:** Be vigilant for hyperkalemia and agranulocytosis. Regular monitoring of serum potassium and complete blood counts is recommended [7] [6].
- **Efficacy vs. Longevity Trade-off:** Acknowledge that while effective, **nafamostat** may not provide the same filter longevity as RCA or heparin, potentially requiring more frequent circuit changes [2] [5].
- **Dosing is Evolving:** Dosing can vary (e.g., 0.25 mg/kg/h in pediatrics [1], 20-40 mg/h in adults [2]). Recent research focuses on developing personalized prediction models based on factors like body weight, age, and hemoglobin levels to optimize therapy [8].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of regional citrate Comparison and anticoagulation ... nafamostat [ijponline.biomedcentral.com]
2. Effect of nafamostat mesylate anticoagulation and regional ... [pmc.ncbi.nlm.nih.gov]
3. Efficacy and safety of nafamostat mesilate anticoagulation ... [pmc.ncbi.nlm.nih.gov]
4. Nafamostat Mesilate Versus Heparin [pubmed.ncbi.nlm.nih.gov]
5. Unfractionated heparin versus nafamostat mesylate for ... [bmcnephrol.biomedcentral.com]
6. The role of nafamostat mesylate anticoagulation in continuous kidney... [krp-ksn.org]
7. Nafamostat: Uses, Interactions, Mechanism of Action [go.drugbank.com]
8. Development of a predictive model for nafamostat mesylate ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Nafamostat anticoagulation safety profile comparison]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b596905#nafamostat-anticoagulation-safety-profile-comparison>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com